Cas no 1875-72-5 (6-methylnaphthalene-2-sulfonyl Chloride)

6-Methylnaphthalene-2-sulfonyl chloride is a sulfonating reagent widely used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity, enabling efficient sulfonylation reactions under mild conditions, and its stability, which facilitates handling and storage. The methyl substituent enhances solubility in common organic solvents, improving reaction homogeneity. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, a critical functional group in bioactive molecules. Its well-defined structure ensures consistent performance in multi-step syntheses, making it a reliable choice for industrial and academic applications requiring precise sulfonylation.

6-methylnaphthalene-2-sulfonyl Chloride structure

1875-72-5 structure

Product Name:6-methylnaphthalene-2-sulfonyl Chloride

CAS No:1875-72-5

MF:C₁₁H₉ClO₂S

MW:240.705960988998

MDL:MFCD18431419

CID:1380291

PubChem ID:14271496

Update Time:2025-05-28

6-methylnaphthalene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 6-methylnaphthalene-2-sulfonyl Chloride
- 6-methyl-2-naphthyl sulphonyl chloride
- 6-Methyl-naphthalin-sulfonsaeure-(2)-chlorid
- 6-methyl-naphthalene-2-sulfonyl chloride
- 6-methyl-2-naphthalenesulfonyl chloride
- 6-Methyl-naphthalin-2-sulfonylchlorid
- 6-methyl-2-naphthalene sulfonic chloride
- 2-Methylnaphthalin-6-sulfonsaeurechlorid
- CTK0E2096
- 2-Naphthalenesulfonyl chloride, 6-methyl-
- KB-249190
- AGN-PC-000WCE
- GS3188
- AT25713
- DB-341864
- CS-0242140
- 1875-72-5
- AKOS006334541
- BAA87572
- EN300-245166
- 6-methylnaphthalene-2-sulfonylchloride
- SCHEMBL7013575
- DTXSID20558275
- MDL： MFCD18431419
- Inchi： 1S/C11H9ClO2S/c1-8-2-3-10-7-11(15(12,13)14)5-4-9(10)6-8/h2-7H,1H3
- InChI Key： OXHYCRDRXFZPMW-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C=C(C)C=CC=2C=1)(=O)=O

Computed Properties

Exact Mass: 240.0011784g/mol
Monoisotopic Mass: 240.0011784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 42.5Å²

6-methylnaphthalene-2-sulfonyl Chloride Pricemore >>

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TRC	B499788-10mg	6-Methylnaphthalene-2-sulfonyl Chloride	1875-72-5		10mg	$ 70.00	2022-06-07
TRC	B499788-50mg	6-Methylnaphthalene-2-sulfonyl Chloride	1875-72-5		50mg	$ 230.00	2022-06-07
TRC	B499788-100mg	6-Methylnaphthalene-2-sulfonyl Chloride	1875-72-5		100mg	$ 340.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312810-50mg	6-Methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	50mg	￥4579	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312810-100mg	6-Methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	100mg	￥7412	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312810-250mg	6-Methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	250mg	￥12204	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312810-500mg	6-Methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	500mg	￥17962	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312810-1g	6-Methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	1g	￥24678	2023-04-15
Enamine	EN300-245166-0.05g	6-methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	0.05g	$212.0	2024-06-19
Enamine	EN300-245166-0.1g	6-methylnaphthalene-2-sulfonyl chloride	1875-72-5	95%	0.1g	$317.0	2024-06-19